Cas no 713530-51-9 (1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-(phenylmethoxy)-)

• Product Name: 1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-(phenylmethoxy)-
• CAS No: 713530-51-9
• MF: C₁₆H₁₅BrN₂O
• MW: 331.207103013992
• CID: 1749525
• PubChem ID: 69134260
• Update Time: 2025-04-21

1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-bromo-1,2-dimethyl-4-(phenylmethoxy)-
• 4-(benzyloxy)-6-bromo-1,2-dimethyl-1H-benzo[d]imidazole
• DB-315854
• ROOGMVHRUZDOPZ-UHFFFAOYSA-N
• SCHEMBL4662895
• 713530-51-9
• 4-benzyloxy-6-bromo-1,2-dimethyl-1H-benzimidazole

• Inchi： 1S/C16H15BrN2O/c1-11-18-16-14(19(11)2)8-13(17)9-15(16)20-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： ROOGMVHRUZDOPZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)N(C)C(C)=N2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.03678g/mol
• Monoisotopic Mass: 330.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27Ų